Cas no 1807920-18-8 (rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis)

• Product Name: rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis
• CAS No: 1807920-18-8
• CID: 4618902
• PubChem ID: 132353974
• Update Time: 2025-10-31

rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis

Additional information on rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis

Rac-(1R,2S)-2-(3,5-Difluorophenoxy)cyclopentan-1-Amine Hydrochloride, Cis: A Comprehensive Overview

The compound rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis (CAS No. 1807920-18-8) is a highly specialized chemical entity with significant applications in the pharmaceutical and biochemical industries. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities. The cis configuration refers to the spatial arrangement of substituents on the cyclopentane ring, which plays a critical role in its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly for compounds like this one. The 3,5-difluorophenoxy group attached to the cyclopentane ring introduces electronic and steric effects that enhance the compound's selectivity and potency. This group also contributes to the compound's ability to interact with specific biological targets, such as receptors or enzymes, making it a promising candidate for therapeutic applications.

The synthesis of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride involves a multi-step process that requires precise control over stereochemistry. Researchers have developed innovative methods to achieve high enantiomeric excess (ee) during the synthesis, ensuring the production of a pure cis isomer. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles and sustainable synthetic pathways.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. For instance, research published in 2023 revealed that this compound can inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). Its selectivity for these targets makes it a potential candidate for developing targeted therapies with minimal off-target effects.

In addition to its therapeutic potential, this compound has also been utilized as a tool molecule in biochemical research. Its structure serves as a valuable framework for exploring the relationship between chemical structure and biological activity. By modifying the substituents on the cyclopentane ring or altering the stereochemistry, researchers can investigate how these changes influence the compound's properties. This approach has led to the discovery of novel analogs with enhanced bioavailability and efficacy.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form ensures consistent dosing and enhances the compound's absorption in vivo. Recent pharmacokinetic studies have confirmed that this salt form exhibits favorable pharmacokinetic profiles, making it suitable for oral administration.

Moreover, computational modeling techniques have been employed to predict the binding affinity of this compound to various biological targets. These studies have provided valuable insights into its mechanism of action and potential off-target interactions. For example, molecular docking simulations have revealed that the 3,5-difluorophenoxy group plays a pivotal role in stabilizing interactions within receptor binding pockets.

In conclusion, rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, cis (CAS No. 1807920-18-8) is a versatile compound with significant potential in drug discovery and development. Its unique structure, stereochemistry-dependent properties, and promising preclinical results position it as a valuable asset in advancing therapeutic interventions for various diseases. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly contribute to its successful translation into clinical practice.